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Compound of Interest

Compound Name: (S)-(-)-Perillic acid

Cat. No.: B2645179

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling (S)-(-)-Perillic acid. It outlines the
necessary personal protective equipment (PPE), step-by-step operational procedures, and
disposal plans to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment

(S)-(-)-Perillic acid is classified as a hazardous substance that can cause skin irritation,
serious eye irritation, and respiratory irritation[1][2]. Adherence to proper safety protocols is
mandatory.

Quantitative Data Summary

Parameter Value Source
Molecular Weight 166.22 g/mol

Melting Point 129-131 °C

Storage Temperature 2-8°C

Hazard Codes H315, H319, H335 [1]

Recommended Personal Protective Equipment (PPE)
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Equipment Specification Rationale
Safety glasses with side Protects against splashes and
Eye Protection shields or chemical safety dust, preventing serious eye
goggles. irritation[3].
Chemical-resistant gloves Prevents skin contact and

Hand Protection o S
(e.g., nitrile, neoprene). irritation[3].

NIOSH/MSHA-approved o ) )
) Minimizes inhalation of dust or
) ) respirator (e.g., N95 dust mask )
Respiratory Protection _ aerosols, preventing
for powders). Use in a well- ) o
] respiratory tract irritation[3].
ventilated area or fume hood.

Provides a barrier against
) ] accidental spills and
Protective Clothing Laboratory coat. o
contamination of personal

clothing]3].

Experimental Workflow for Handling (S)-(-)-Perillic
Acid

The following diagram and procedural steps outline the safe handling of (S)-(-)-Perillic acid
from receipt to disposal.
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Caption: Workflow for the safe handling of (S)-(-)-Perillic acid.
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Detailed Experimental Protocols

1.

Preparation

Don PPE: Before handling (S)-(-)-Perillic acid, put on all required personal protective
equipment as specified in the table above.

Prepare Workspace: All operations involving (S)-(-)-Perillic acid should be conducted in a
well-ventilated area, preferably within a chemical fume hood to minimize inhalation
exposure[1]. Ensure the workspace is clean and uncluttered.

Gather Materials: Assemble all necessary equipment, such as glassware, spatulas, and
solvents, before starting the procedure.

. Handling

Weighing: Carefully weigh the desired amount of (S)-(-)-Perillic acid. Avoid generating dust.
If the material is in flake form, handle it gently.

Dissolving: Add the weighed (S)-(-)-Perillic acid to the appropriate solvent in a suitable
container. If sonication or heating is required, ensure it is done in a controlled manner within
the fume hood.

Performing the Reaction: Carry out the experimental procedure as planned. Monitor the
reaction for any unexpected changes.

. Cleanup and Disposal

Decontamination: After the experiment, decontaminate all glassware and surfaces that may
have come into contact with (S)-(-)-Perillic acid.

Waste Segregation: Collect all waste materials containing (S)-(-)-Perillic acid in a
designated, properly labeled, and sealed waste container. Do not mix with other waste
streams unless it is known to be compatible.

Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and
local environmental regulations[1]. Contact your institution's environmental health and safety
department for specific guidance.
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» Doffing PPE and Hygiene: Remove PPE in the correct order to avoid cross-contamination.
Wash hands thoroughly with soap and water after handling the chemical, even if gloves were
worn[1].

Emergency Procedures

o Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap
and water. Remove contaminated clothing and wash it before reuse[1].

o Eye Contact: If the substance gets into the eyes, rinse cautiously with water for several
minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek
medical attention.

 Inhalation: If inhaled, move the person to fresh air and keep them in a position comfortable
for breathing. If respiratory irritation occurs, seek medical advice[1].

o Spills: In the event of a spill, ensure adequate ventilation and wear appropriate PPE. For
powder spills, cover with a plastic sheet or tarp to minimize spreading. Mechanically take up
the material and place it in an appropriate container for disposal. Avoid creating dust[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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